Cas no 2228765-29-3 (2-(4-methoxynaphthalen-1-yl)ethanethioamide)

• Product Name: 2-(4-methoxynaphthalen-1-yl)ethanethioamide
• CAS No: 2228765-29-3
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 5902465
• PubChem ID: 165714743
• Update Time: 2025-10-19

2-(4-methoxynaphthalen-1-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxynaphthalen-1-yl)ethanethioamide
• 2228765-29-3
• EN300-1787263

• Inchi： 1S/C13H13NOS/c1-15-12-7-6-9(8-13(14)16)10-4-2-3-5-11(10)12/h2-7H,8H2,1H3,(H2,14,16)
• InChI Key： IXGFWZSQLAFZNJ-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=C2C=CC=CC=12)OC)N

Computed Properties

• Exact Mass: 231.07178521g/mol
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(4-methoxynaphthalen-1-yl)ethanethioamide

Compound CAS No 2228765-29-3: 2-(4-Methoxynaphthalen-1-yl)Ethanethioamide Professional Introduction

Compound CAS No 2228765-29-3, also known as 2-(4-Methoxynaphthalen-1-yl)Ethanethioamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent studies.

The chemical structure of 2-(4-Methoxynaphthalen-1-yl)Ethanethioamide comprises a naphthalene ring system substituted with a methoxy group at the 4-position and an ethanethioamide group at the 1-position. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for a wide range of applications. Recent research has highlighted its potential in the field of medicinal chemistry, where it has been investigated as a lead compound for drug development.

In terms of synthesis, Compound CAS No 2228765-29-3 can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The most efficient routes involve the use of advanced catalytic systems and precise reaction conditions to ensure high yields and purity. These methods have been optimized based on recent advancements in organic chemistry, as reported in leading scientific journals.

The application of Compound CAS No 2228765-3 extends beyond medicinal chemistry. It has also been explored in materials science, where its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, contributing to the development of more efficient and sustainable energy technologies.

In addition to its technical applications, the environmental impact of Compound CAS No 228765-3 has been a subject of interest. Researchers have conducted extensive studies on its biodegradability and toxicity profiles to ensure its safe use in industrial settings. These findings have provided valuable insights into its potential risks and benefits, guiding its responsible application in various fields.

Looking ahead, the future of Compound CAS No 8765-3 appears promising as ongoing research continues to uncover new applications and improve its synthesis methods. Collaborative efforts between academia and industry are expected to drive further innovation, solidifying its role as a key compound in modern chemistry.